Cas no 2138221-53-9 ([1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(3-nitrophenyl)-, ethyl ester)

• Product Name: [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(3-nitrophenyl)-, ethyl ester
• CAS No: 2138221-53-9
• MF: C₁₅H₁₂N₄O₄
• MW: 312.28018283844
• CID: 5268648
• Update Time: 2025-05-26

[1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(3-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(3-nitrophenyl)-, ethyl ester

• Inchi： 1S/C15H12N4O4/c1-2-23-15(20)13-7-11(8-18-14(13)16-9-17-18)10-4-3-5-12(6-10)19(21)22/h3-9H,2H2,1H3
• InChI Key： YZNAZLBEKTULIH-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(C1=CC=CC([N+]([O-])=O)=C1)C=C2C(OCC)=O

Additional information on [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(3-nitrophenyl)-, ethyl ester

Comprehensive Overview of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(3-nitrophenyl)-, ethyl ester (CAS No. 2138221-53-9)

The compound [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(3-nitrophenyl)-, ethyl ester (CAS No. 2138221-53-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyridine core coupled with a 3-nitrophenyl substituent, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases such as cancer, inflammation, and infectious diseases.

In recent years, the triazolopyridine scaffold has emerged as a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the ethyl ester group in this compound further enhances its versatility, allowing for easy derivatization into carboxylic acids or amides, which are common pharmacophores. This adaptability aligns with the growing trend of fragment-based drug design, where researchers seek modular building blocks to accelerate the development of new therapeutics. Additionally, the 3-nitrophenyl moiety introduces electron-withdrawing properties, which can influence the compound's reactivity and binding affinity in biological systems.

The synthesis and characterization of [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(3-nitrophenyl)-, ethyl ester have been explored in several studies, with a focus on optimizing yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to ensure the compound meets the stringent requirements of pharmaceutical applications. Given the increasing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this compound, minimizing waste and reducing the use of hazardous reagents.

From a commercial perspective, CAS No. 2138221-53-9 is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its applications extend beyond pharmaceuticals, with potential uses in materials science, where its nitroaromatic and heterocyclic properties could contribute to the development of advanced polymers or sensors. As the demand for high-value chemical intermediates grows, this compound is poised to play a pivotal role in innovation across multiple sectors.

In conclusion, [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(3-nitrophenyl)-, ethyl ester represents a fascinating example of how heterocyclic chemistry continues to drive progress in science and technology. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies, ensure its relevance in addressing some of the most pressing challenges in healthcare and beyond.